Cas no 872091-85-5 (methyl 3-(1-cyano-1-methylethyl)benzoate)

methyl 3-(1-cyano-1-methylethyl)benzoate structure
872091-85-5 structure
Product Name:methyl 3-(1-cyano-1-methylethyl)benzoate
CAS No:872091-85-5
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD19694850
CID:1092048
PubChem ID:57441035
Update Time:2025-09-23

methyl 3-(1-cyano-1-methylethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(2-cyanopropan-2-yl)benzoate
    • 3-(1-cyano-1-methylethyl)benzoic acid methyl ester
    • methyl 3-(1-cyano-1-methylethyl)benzoate
    • SCHEMBL1697911
    • F73498
    • 3-(1 -Cyano-1-methylethyl)benzoic acid methyl ester
    • Methyl3-(2-cyanopropan-2-yl)benzoate
    • FKRJEXVTBGQAMO-UHFFFAOYSA-N
    • 872091-85-5
    • MFCD19694850
    • BS-50359
    • EN300-1843005
    • CS-0199251
    • Benzoic acid, 3-(1-cyano-1-methylethyl)-, methyl ester
    • DB-319896
    • MDL： MFCD19694850
    • Inchi： 1S/C12H13NO2/c1-12(2,8-13)10-6-4-5-9(7-10)11(14)15-3/h4-7H,1-3H3
    • InChI Key： FKRJEXVTBGQAMO-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=CC=CC(=C1)C(C#N)(C)C)=O

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09000
  • LogP: 2.27438

methyl 3-(1-cyano-1-methylethyl)benzoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

methyl 3-(1-cyano-1-methylethyl)benzoate Pricemore >>

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methyl 3-(1-cyano-1-methylethyl)benzoate Production Method

methyl 3-(1-cyano-1-methylethyl)benzoate Related Literature

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